Cas no 1805030-69-6 (3-Bromomethyl-5-cyano-2-ethylbenzoic acid)

• Product Name: 3-Bromomethyl-5-cyano-2-ethylbenzoic acid
• CAS No: 1805030-69-6
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5038476
• Update Time: 2025-06-10

3-Bromomethyl-5-cyano-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-cyano-2-ethylbenzoic acid

• Inchi： 1S/C11H10BrNO2/c1-2-9-8(5-12)3-7(6-13)4-10(9)11(14)15/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： BOGZBHNVYFNFPA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C=C(C(=O)O)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromomethyl-5-cyano-2-ethylbenzoic acid

Introduction to 3-Bromomethyl-5-cyano-2-ethylbenzoic acid (CAS No. 1805030-69-6)

3-Bromomethyl-5-cyano-2-ethylbenzoic acid (CAS No. 1805030-69-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzoic acid core with a bromomethyl, cyano, and ethyl substituent, which endows it with a range of interesting properties and reactivity profiles.

The molecular formula of 3-Bromomethyl-5-cyano-2-ethylbenzoic acid is C₁₁H₉BrNO₂, and its molecular weight is approximately 277.09 g/mol. The presence of the bromomethyl group makes it an excellent precursor for various synthetic transformations, including cross-coupling reactions and nucleophilic substitutions. The cyano group, on the other hand, provides additional reactivity and can be converted into other functional groups such as carboxylic acids, amines, or alcohols through well-established chemical methods.

In the context of medicinal chemistry, 3-Bromomethyl-5-cyano-2-ethylbenzoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. The bromomethyl group facilitates the formation of covalent bonds with cysteine residues in target proteins, enhancing its potency and selectivity.

Beyond its medicinal applications, 3-Bromomethyl-5-cyano-2-ethylbenzoic acid has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for the preparation of conjugated polymers and small molecules with enhanced electronic and optical properties. These materials have potential applications in organic electronics, photovoltaics, and sensors.

The synthesis of 3-Bromomethyl-5-cyano-2-ethylbenzoic acid typically involves multi-step procedures that leverage modern synthetic techniques. One common approach involves the bromination of a suitable aryl methyl ether followed by deprotection and subsequent functionalization to introduce the cyano and ethyl groups. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making the compound more accessible for both academic and industrial research.

In terms of safety and handling, while 3-Bromomethyl-5-cyano-2-ethylbenzoic acid is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn during handling, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-Bromomethyl-5-cyano-2-ethylbenzoic acid are promising. Ongoing research is focused on optimizing its synthesis methods to improve scalability and cost-effectiveness. Additionally, efforts are being made to explore its potential in new application areas such as drug delivery systems and biocompatible materials. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.